Cas no 176388-88-8 (Benzyl (2S)-2-Amino-3,3-dimethylbutanoate Hydrochloride)

• Product Name: Benzyl (2S)-2-Amino-3,3-dimethylbutanoate Hydrochloride
• CAS No: 176388-88-8
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 1368829
• PubChem ID: 71758258
• Update Time: 2025-06-08

Benzyl (2S)-2-Amino-3,3-dimethylbutanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Valine, 3-methyl-, phenylmethyl ester, hydrochloride
• AT32604
• L-tert-leucine benzyl ester hydrochloride
• 176388-88-8
• BENZYL L-TERT-LEUCINATE HYDROCHLORIDE
• EN300-127148
• benzyl (2S)-2-amino-3,3-dimethylbutanoate hydrochloride
• benzyl(2S)-2-amino-3,3-dimethylbutanoatehydrochloride
• DAMFALAMZHMNIN-RFVHGSKJSA-N
• benzyl (2S)-2-amino-3,3-dimethylbutanoate;hydrochloride
• Benzyl (2S)-2-Amino-3,3-dimethylbutanoate Hydrochloride

• Inchi： 1S/C13H19NO2.ClH/c1-13(2,3)11(14)12(15)16-9-10-7-5-4-6-8-10;/h4-8,11H,9,14H2,1-3H3;1H/t11-;/m1./s1
• InChI Key： DAMFALAMZHMNIN-RFVHGSKJSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C([C@H](C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 257.1182566g/mol
• Monoisotopic Mass: 257.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Benzyl (2S)-2-Amino-3,3-dimethylbutanoate Hydrochloride

Research Brief on Benzyl (2S)-2-Amino-3,3-dimethylbutanoate Hydrochloride (CAS: 176388-88-8)

Benzyl (2S)-2-Amino-3,3-dimethylbutanoate Hydrochloride (CAS: 176388-88-8) is a chiral amino acid ester derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules, including peptides and small-molecule drugs. Recent studies have explored its potential applications in drug discovery, asymmetric synthesis, and as a building block for novel therapeutic agents.

One of the key areas of research involving Benzyl (2S)-2-Amino-3,3-dimethylbutanoate Hydrochloride is its role in the development of protease inhibitors. Proteases are enzymes that play a pivotal role in numerous physiological and pathological processes, making them attractive targets for therapeutic intervention. The compound's stereochemistry and functional groups make it a valuable scaffold for designing inhibitors with high specificity and potency. Recent publications have highlighted its use in the synthesis of inhibitors targeting viral proteases, such as those involved in COVID-19 and other infectious diseases.

In addition to its applications in protease inhibition, Benzyl (2S)-2-Amino-3,3-dimethylbutanoate Hydrochloride has been investigated for its utility in peptide synthesis. The compound's ability to act as a protected amino acid derivative facilitates the construction of complex peptide sequences with high enantiomeric purity. This is particularly important in the development of peptide-based therapeutics, where stereochemical integrity is critical for biological activity. Recent advancements in solid-phase peptide synthesis (SPPS) have leveraged this compound to improve yield and reduce side reactions.

Another emerging area of research focuses on the compound's potential in asymmetric catalysis. Its chiral center and sterically hindered structure make it an excellent ligand or catalyst in enantioselective reactions. Studies have demonstrated its efficacy in promoting C-C bond-forming reactions, such as aldol and Michael additions, with high enantioselectivity. These findings open new avenues for the synthesis of chiral pharmaceuticals and fine chemicals.

Despite its promising applications, challenges remain in the large-scale production and purification of Benzyl (2S)-2-Amino-3,3-dimethylbutanoate Hydrochloride. Recent efforts have focused on optimizing synthetic routes to enhance yield and reduce environmental impact. Green chemistry approaches, including the use of biodegradable solvents and catalytic methods, are being explored to address these challenges. Additionally, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR), have improved the characterization and quality control of this compound.

In conclusion, Benzyl (2S)-2-Amino-3,3-dimethylbutanoate Hydrochloride (CAS: 176388-88-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span drug discovery, peptide synthesis, and asymmetric catalysis, with ongoing studies continuing to uncover new potential uses. Future research directions may include exploring its role in targeted drug delivery systems and as a scaffold for multifunctional therapeutics. As the field advances, this compound is likely to remain a focal point of innovation and development.